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Get Quote

The following table consolidates the available quantitative data on Briciclib solubility from supplier

documentation, which is critical for preparing stock solutions. [1] [2]

Solvent Solubility (mg/mL)
Molar Concentration
(mM)

Notes

DMSO 50 mg/mL [1] to 95
mg/mL [2]

105.39 mM [1] to 200.24
mM [2]

Recommended solvent; sonication may
aid dissolution [1].

Water Insoluble [2] - Not suitable for direct stock preparation.

Ethanol Insoluble [2] - Not suitable for direct stock preparation.

Recommended Protocol for Stock Solution Preparation
in DMSO

Here is a detailed protocol for preparing a 50 mg/mL stock solution of Briciclib in DMSO, based on the

solubility data. [1]

Calculation: Determine the mass of Briciclib needed for your desired final volume. For a 10 mL
stock solution at 50 mg/mL, you will require 500 mg of Briciclib.
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Weighing: Tare a clean, dry vial on an analytical balance. Accurately weigh out 500 mg of Briciclib
powder and transfer it to the vial.
Solvent Addition: Using a serological pipette, add 10 mL of fresh, anhydrous DMSO to the vial

containing the powder.
Dissolution:

Cap the vial tightly and vortex it vigorously for 1-2 minutes.
To ensure complete dissolution, sonicate the solution for 10-15 minutes in a water bath

sonicator at ambient temperature. Avoid heating the solution. [1]
Aliquoting and Storage:

Once a clear solution is obtained, immediately aliquot the stock solution into smaller, single-use
vials.

Store the aliquots at -20°C or -80°C. Storing aliquots prevents repeated freeze-thaw cycles,
which can degrade the compound and introduce moisture, thereby compromising the solution's

stability and concentration. [1]

Critical Considerations for In Vitro and In Vivo Work

The insolubility of Briciclib in water and ethanol necessitates specific formulation strategies for biological

experiments. [2]

For Cell-Based Assays: When treating cells, the final concentration of DMSO in the culture medium

should typically be kept below 0.1% (v/v) to avoid cytotoxicity. Use the DMSO stock solution to

make intermediate dilutions in a buffer or serum-free medium before adding it to cells at the final

working concentration.

For Animal Studies: Administering a DMSO stock solution directly to animals is not feasible. One

supplier-validated method for in vivo studies involves creating a stable suspension. The recommended

formulation is a homogeneous suspension at 5 mg/mL in a 0.5% (w/v) Carboxymethylcellulose

Sodium (CMC-Na) solution. [2] This provides a practical vehicle for oral gavage or other routes of

administration.

Proposed Mechanism of Action and Experimental
Workflow
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To contextualize your research, the diagram below integrates Briciclib's reported mechanisms with a

potential screening workflow for a drug discovery campaign, illustrating how stock solutions are utilized in

practice. [2] [3]
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Reference Information

The data and protocols presented here are compiled from supplier documentation and scientific literature. [1]

[2] [3]

Chemical Formula: C₁₉H₂₃O₁₀PS [1] [2]

Molecular Weight: 474.42 g/mol [1] [2]
CAS Number: 865783-99-9 [1] [2]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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